Cas no 2034253-96-6 (1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one)

• Product Name: 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one
• CAS No: 2034253-96-6
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5378657
• Update Time: 2025-10-28

1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5,7-Dihydro-2-(4-morpholinyl)-6H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethanone
• 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one

• Inchi： 1S/C24H24N4O2/c29-23(22(18-7-3-1-4-8-18)19-9-5-2-6-10-19)28-16-20-15-25-24(26-21(20)17-28)27-11-13-30-14-12-27/h1-10,15,22H,11-14,16-17H2
• InChI Key： SUBGOCBXCBGZPC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2=CN=C(N3CCOCC3)N=C2C1)C(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.9±65.0 °C(Predicted)
• pka: 3.64±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one

Comprehensive Analysis of 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one (CAS No. 2034253-96-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one (CAS No. 2034253-96-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and morpholine substitution, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its binding affinity and selectivity in biological systems.

The compound's diphenylethanone moiety adds to its versatility, making it a candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of heterocyclic compounds like this one in targeting specific enzymes or receptors. With the growing demand for novel therapeutic agents, 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one is gaining attention for its potential role in addressing unmet medical needs.

One of the key areas of interest is the compound's potential application in kinase inhibition. Kinases are critical players in cellular signaling pathways, and their dysregulation is associated with various diseases. The pyrrolopyrimidine scaffold, combined with the morpholine group, suggests possible interactions with ATP-binding sites, a common target for kinase inhibitors. This aligns with current trends in precision medicine, where researchers are seeking highly specific compounds to minimize off-target effects.

Another aspect driving interest in this compound is its potential for central nervous system (CNS) drug development. The diphenylethanone structure is reminiscent of other CNS-active molecules, prompting investigations into its blood-brain barrier permeability and neuropharmacological properties. As mental health and neurodegenerative disorders remain pressing global health challenges, compounds like 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one are being carefully evaluated for their therapeutic potential.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The pyrrolo[3,4-d]pyrimidine core requires specialized synthetic approaches, making it an attractive subject for methodological development. Researchers are exploring efficient routes to construct this scaffold while maintaining the desired morpholine and diphenylethanone functionalities. Such efforts contribute to the broader field of heterocyclic chemistry, which continues to be a cornerstone of pharmaceutical innovation.

The physicochemical properties of 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one are also under scrutiny. Understanding its solubility, stability, and lipophilicity is crucial for assessing its drug-like characteristics. These parameters influence formulation development and bioavailability, key considerations in the transition from bench to bedside. Computational chemistry approaches are being employed to predict these properties and guide further optimization.

In the context of intellectual property, 2034253-96-6 represents a valuable chemical entity. Pharmaceutical companies and research institutions are actively investigating its potential, with several patent applications likely to emerge in the coming years. The unique combination of pyrrolopyrimidine, morpholine, and diphenylethanone moieties creates a distinctive structural profile that may offer novel therapeutic opportunities.

As the scientific community continues to explore 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2,2-diphenylethan-1-one, its role in addressing current healthcare challenges becomes increasingly apparent. Whether as a lead compound for kinase inhibitors or a potential CNS-active agent, this molecule exemplifies the innovative approaches being pursued in modern drug discovery. The ongoing research into its biological activities and synthetic accessibility promises to yield valuable insights for the pharmaceutical industry and academic researchers alike.